Cas no 120013-45-8 (Dehydrodeoxy Donepezil (Donepezil Impurity))

• Product Name: Dehydrodeoxy Donepezil (Donepezil Impurity)
• CAS No: 120013-45-8
• MF: C₂₄H₂₉NO₂
• MW: 363.492566823959
• MDL: MFCD16294189
• CID: 133137
• Update Time: 2025-06-11

Dehydrodeoxy Donepezil (Donepezil Impurity) Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)-
• 4-[(5,6-Dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine
• Dehydrodeoxy Donepezil (Donepezil Impurity)
• 1-benzyl-4-(5,6-dimethoxy-1H-2-indenyl-methyl)piperidine
• 1-Benzyl-4-[(5,6-dimethoxy-1H-inden-2-yl)methyl]piperidine
• Dehydrodeoxy Donepezil
• Donepezil Indene Impurity
• Donepezil Dehydro Deoxy IMpurity
• 1-Benzyl-4-[(5,6-dimethoxyinden-2-yl)methyl] piperidine

• MDL： MFCD16294189
• Inchi： 1S/C24H29NO2/c1-26-23-15-21-13-20(14-22(21)16-24(23)27-2)12-18-8-10-25(11-9-18)17-19-6-4-3-5-7-19/h3-7,13,15-16,18H,8-12,14,17H2,1-2H3
• InChI Key： WEXHLNQRFRJSQX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CC(=C2)CC1CCN(CC2C=CC=CC=2)CC1)OC

Computed Properties

• Exact Mass: 363.22000

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-103
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 21.70000
• LogP: 4.88350

Additional information on Dehydrodeoxy Donepezil (Donepezil Impurity)

Comprehensive Analysis of Dehydrodeoxy Donepezil (CAS No. 120013-45-8): A Critical Donepezil Impurity in Pharmaceutical Research

In the realm of pharmaceutical chemistry, Dehydrodeoxy Donepezil (CAS No. 120013-45-8) has emerged as a pivotal compound, particularly as a Donepezil Impurity. This molecule, structurally related to the widely prescribed Alzheimer's drug Donepezil Hydrochloride, plays a significant role in quality control and regulatory compliance. As the demand for high-purity active pharmaceutical ingredients (APIs) surges, understanding pharmaceutical impurities like Dehydrodeoxy Donepezil becomes paramount for researchers and manufacturers alike.

The growing interest in Donepezil-related compounds reflects broader trends in neurodegenerative disease research. With Alzheimer's cases projected to triple by 2050 (WHO data), the scrutiny of drug impurities has intensified. Dehydrodeoxy Donepezil represents a classic example of a process-related impurity that forms during Donepezil synthesis. Its characterization is essential for meeting stringent ICH guidelines (Q3A/B) that govern impurity profiling in pharmaceuticals.

Recent advancements in analytical techniques have revolutionized how we study compounds like Dehydrodeoxy Donepezil. High-performance liquid chromatography (HPLC) coupled with mass spectrometry now enables detection at parts-per-million levels. This precision aligns with the pharmaceutical industry's shift toward quality by design (QbD) principles, where understanding every component - including synthetic intermediates and degradation products - is crucial for robust formulation development.

The structural relationship between Dehydrodeoxy Donepezil and its parent compound offers fascinating insights into structure-activity relationships (SAR). While lacking the piperidine ring of Donepezil, this impurity maintains the indanone moiety that contributes to cholinesterase inhibition. Such molecular features make it valuable for medicinal chemistry studies exploring modified acetylcholinesterase inhibitors with potentially improved pharmacokinetic profiles.

From a regulatory perspective, proper identification and quantification of Dehydrodeoxy Donepezil in Donepezil formulations addresses key questions in current pharma forums: How do impurities affect drug stability? What thresholds ensure patient safety? These concerns gain urgency as generic versions of Donepezil enter global markets, making rigorous impurity profiling a competitive differentiator for manufacturers.

Emerging research directions include investigating whether Dehydrodeoxy Donepezil itself possesses any biological activity. Preliminary studies suggest that certain pharmaceutical impurities may exhibit unexpected pharmacological effects, opening new avenues in drug repurposing. This aligns with growing interest in circular pharma approaches that maximize the utility of all synthetic byproducts.

The synthesis and characterization of Dehydrodeoxy Donepezil also contribute to broader discussions about green chemistry in pharmaceutical production. Researchers are exploring ways to minimize such impurities through optimized catalytic processes and alternative synthetic routes, addressing both quality and sustainability concerns in drug manufacturing.

For analytical laboratories, Dehydrodeoxy Donepezil serves as an important reference standard in method development. Its well-defined properties facilitate validation of stability-indicating methods for Donepezil assay, particularly in accelerated stability studies that simulate long-term storage conditions. This application grows more critical as regulatory agencies emphasize lifecycle management of analytical procedures.

In the context of pharmacopoeial standards, the evolving specifications for Dehydrodeoxy Donepezil content reflect the dynamic nature of pharmaceutical quality requirements. Recent editions of major pharmacopoeias have progressively lowered acceptable limits for this and related Donepezil impurities, driving innovation in purification technologies and process controls.

The study of Dehydrodeoxy Donepezil intersects with several cutting-edge pharmaceutical trends, including continuous manufacturing and real-time release testing. As the industry adopts these advanced paradigms, understanding impurity behavior throughout the production lifecycle becomes essential for maintaining consistent product quality while improving manufacturing efficiency.

From a commercial perspective, the availability of high-purity Dehydrodeoxy Donepezil reference materials supports the growing pharmaceutical quality control market. Suppliers catering to this niche must balance rigorous characterization with cost-effective production, particularly as regulatory expectations continue to rise across global markets.

Looking ahead, research into Dehydrodeoxy Donepezil and similar pharmaceutical impurities will likely expand into new territories. The integration of artificial intelligence in impurity prediction, combined with advanced spectroscopic techniques, promises to transform how we understand and control these compounds throughout the drug development and manufacturing processes.